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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B2855916 Get Quote

Technical Support Center: SKF-91488
Dihydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using SKF-91488

dihydrochloride. The information is presented in a question-and-answer format to directly

address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: I have seen conflicting information online. Is SKF-91488 dihydrochloride a histamine

receptor agonist or a histamine N-methyltransferase (HNMT) inhibitor?

A1: SKF-91488 dihydrochloride is a potent, noncompetitive inhibitor of histamine N-

methyltransferase (HNMT).[1] Reputable scientific suppliers confirm that it exhibits no

histamine agonist activity. Some commercial vendor websites incorrectly list it as a histamine

H1 and H2 receptor agonist.[2] For experimental design and data interpretation, it should be

considered a specific tool for inhibiting the enzymatic degradation of histamine, thereby

increasing intracellular histamine levels.[3]

Q2: What are the known off-target effects of SKF-91488 dihydrochloride?
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A2: There is limited publicly available data on the comprehensive selectivity profile of SKF-

91488 dihydrochloride against a broad range of other enzymes and receptors. However, it is a

homolog of dimaprit, which has known off-target effects. Therefore, it is plausible that SKF-

91488 may interact with other targets. Researchers should consider the following potential off-

target activities based on its chemical structure and the known effects of related compounds:

Nitric Oxide Synthase (nNOS): Isothiourea-containing compounds, including dimaprit, have

been shown to inhibit nitric oxide synthase. This could be a potential off-target effect to

consider in experimental systems where nitric oxide signaling is relevant.

Other Methyltransferases: While potent against HNMT, its selectivity against other

methyltransferases has not been widely reported. If your experimental system involves other

methyltransferases, it is advisable to perform counter-screening to rule out any confounding

effects.

Q3: My experimental results are not what I expected after using SKF-91488. What could be the

issue?

A3: Unexpected results can arise from several factors. Here is a troubleshooting workflow to

consider:

Confirm the Primary Effect: First, verify that the observed effect is consistent with HNMT

inhibition. This would typically involve an increase in intracellular histamine levels. Consider

measuring histamine levels in your experimental system. The physiological consequences of

increased histamine can be complex and tissue-specific. For example, in the central nervous

system, increased histamine due to SKF-91488 administration has been linked to pressor

effects and tachycardia, which are mediated by histamine receptors.[3]

Rule out Off-Target Effects: As discussed in Q2, consider potential off-target effects. If your

experimental system is sensitive to changes in nitric oxide signaling or the activity of other

methyltransferases, these could be contributing to your results.

Check Compound Integrity and Concentration: Ensure the proper storage and handling of

the SKF-91488 dihydrochloride to maintain its stability. Verify the accuracy of the

concentration used in your experiments.
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Consider the Experimental System: The effects of HNMT inhibition can vary significantly

between cell types and tissues depending on the expression levels of HNMT and histamine

receptors.

Below is a logical workflow to troubleshoot unexpected experimental outcomes.
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Unexpected Experimental
Result with SKF-91488

Is the result consistent
with HNMT inhibition
(increased histamine)?

Measure histamine levels
in your system.
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Result likely due to
 on-target effect.

Yes

Result may not be due
to HNMT inhibition.

No

Could off-target effects
be responsible?

Is your system sensitive
to nNOS inhibition?

Are other methyltransferases
active in your system?

Investigate potential
off-target activity.

Yes

Re-evaluate experimental
parameters.

No Yes No

Verify compound integrity
and concentration.

Assess cell line/tissue
specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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